3-chloro-3-(4-chlorophenyl)isobenzofuran-1(3H)-one
Cat. No. B8664566
M. Wt: 279.1 g/mol
InChI Key: TULLOGDEENSVLE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08618158B2
Procedure details
THF (25 mL) was added to 2-(4-chlorobenzoyl)benzoic acid (1 g, 3.8 mmol) followed by thionyl chloride (0.55 mL, 7.6 mmol) and a catalytic amount of DMF (3 drops). The system was stirred under nitrogen for 4 h at room temperature and monitored by TLC. Removal of the solvent gave 3-chloro-3-(4-chlorophenyl)-3H-isobenzofuran-1-one as a colourless oil (1.06 g, 3.8 mmol, 100%).
Yield
100%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:18]=[CH:17][C:5]([C:6]([C:8]2[CH:16]=[CH:15][CH:14]=[CH:13][C:9]=2[C:10]([OH:12])=[O:11])=O)=[CH:4][CH:3]=1.S(Cl)([Cl:21])=O>CN(C=O)C.C1COCC1>[Cl:21][C:6]1([C:5]2[CH:17]=[CH:18][C:2]([Cl:1])=[CH:3][CH:4]=2)[C:8]2[C:9](=[CH:13][CH:14]=[CH:15][CH:16]=2)[C:10](=[O:12])[O:11]1
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Inputs
Step One
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Name
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|
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Quantity
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0.55 mL
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Type
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reactant
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Smiles
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S(=O)(Cl)Cl
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
|
CN(C)C=O
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Step Three
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Name
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|
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Quantity
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1 g
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|
Type
|
reactant
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|
Smiles
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ClC1=CC=C(C(=O)C2=C(C(=O)O)C=CC=C2)C=C1
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|
Name
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|
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Quantity
|
25 mL
|
|
Type
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solvent
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|
Smiles
|
C1CCOC1
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
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The system was stirred under nitrogen for 4 h at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
|
Removal of the solvent
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Outcomes
Product
Details
Reaction Time |
4 h |
|
Name
|
|
|
Type
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product
|
|
Smiles
|
ClC1(OC(C2=CC=CC=C12)=O)C1=CC=C(C=C1)Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 3.8 mmol | |
| AMOUNT: MASS | 1.06 g | |
| YIELD: PERCENTYIELD | 100% | |
| YIELD: CALCULATEDPERCENTYIELD | 100% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
